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Compound of Interest

Compound Name: Diethyl sulfoxide

Cat. No.: B1198403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diethyl sulfoxide (DESO), a polar

aprotic solvent with potential applications in research and development. While less ubiquitous

than its close analog, dimethyl sulfoxide (DMSO), DESO possesses a unique set of properties

that may offer advantages in specific chemical and biological applications. This document will

delve into the physicochemical characteristics, synthesis, and potential uses of diethyl
sulfoxide, drawing comparisons with the well-documented properties of DMSO to provide a

thorough understanding.

Physicochemical Properties
Diethyl sulfoxide ((C₂H₅)₂SO) is an organosulfur compound that presents as a colorless,

viscous liquid under standard conditions.[1] As a polar aprotic solvent, it is characterized by a

high dipole moment and the absence of acidic protons, which influences its solvation

capabilities and reactivity. Below is a comparative summary of the key physicochemical

properties of diethyl sulfoxide and dimethyl sulfoxide.
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Property Diethyl Sulfoxide (DESO)
Dimethyl Sulfoxide
(DMSO)

Molecular Formula C₄H₁₀OS[2] C₂H₆OS[3]

Molecular Weight 106.19 g/mol [2] 78.13 g/mol [3]

Appearance Colorless viscous liquid[1] Colorless liquid[3]

Density 1.066 g/cm³[4] 1.1004 g/cm³[3]

Melting Point 14 °C (57 °F; 287 K)[1] 19 °C (66 °F; 292 K)[3]

Boiling Point 103-105 °C[4] 189 °C (372 °F; 462 K)[5]

Flash Point Not readily available 87 °C (188.6 °F)[5]

Solubility in Water Miscible Miscible[3]

Dipole Moment 4.07 Debye[6] 3.96 D[7]

CAS Number 70-29-1[4] 67-68-5[3]

LD₅₀ (oral, rat) 5650 mg/kg[1] 14,500 mg/kg[7]

Synthesis of Diethyl Sulfoxide
The primary method for the synthesis of diethyl sulfoxide is the oxidation of diethyl sulfide.

This reaction can be achieved using various oxidizing agents. A common and efficient

laboratory-scale synthesis involves the use of an oxidizing agent in a suitable solvent.

Experimental Protocol: Oxidation of Diethyl Sulfide
This protocol outlines a general procedure for the synthesis of diethyl sulfoxide.

Materials:

Diethyl sulfide

Oxidizing agent (e.g., hydrogen peroxide, meta-chloroperoxybenzoic acid (mCPBA))

Solvent (e.g., dichloromethane, acetone)
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Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Dissolve diethyl sulfide in the chosen solvent within a round-bottom flask equipped with a

magnetic stirrer.

Cool the flask in an ice bath to 0 °C.

Slowly add the oxidizing agent dropwise to the stirred solution using a dropping funnel.

Maintain the temperature at 0 °C throughout the addition.

After the addition is complete, allow the reaction mixture to stir at room temperature for a

specified time, monitoring the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, wash the mixture with a suitable aqueous solution (e.g.,

sodium sulfite solution to quench excess peroxide, followed by saturated sodium bicarbonate

solution) in a separatory funnel.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield crude diethyl sulfoxide.
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The crude product can be further purified by vacuum distillation.

Synthesis of Diethyl Sulfoxide

Diethyl Sulfide

Reaction at 0°C to RT

Oxidizing Agent (e.g., H₂O₂) Solvent (e.g., Dichloromethane)

Aqueous Workup & Extraction

Drying of Organic Layer

Solvent Evaporation

Vacuum Distillation

Diethyl Sulfoxide

Click to download full resolution via product page

A flowchart illustrating the general synthesis of diethyl sulfoxide.

Applications in Research and Drug Development
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While specific, documented applications of diethyl sulfoxide are less common than for DMSO,

its properties as a polar aprotic solvent suggest its utility in several areas of chemical and

pharmaceutical research.

As a Reaction Solvent
Similar to DMSO, DESO can be an effective solvent for a variety of organic reactions,

particularly those involving polar or ionic intermediates.[3] Its ability to dissolve a wide range of

both polar and nonpolar compounds makes it a versatile medium for synthesis.[3] The lower

boiling point of DESO compared to DMSO could be advantageous for reactions requiring

milder conditions or for easier solvent removal post-reaction.

Potential in Drug Formulation and Delivery
The well-established role of DMSO as a penetration enhancer in transdermal drug delivery

systems suggests that DESO may possess similar capabilities.[8][9] Its amphiphilic nature

could facilitate the transport of active pharmaceutical ingredients (APIs) across biological

membranes. Further research is warranted to explore the efficacy and safety of DESO as a

vehicle for topical and transdermal drug delivery.

General Workflow for Solvent Application in Drug Discovery

Poorly Soluble Compound (API)

Dissolution to form Stock Solution

Diethyl Sulfoxide (Solvent)

In Vitro Assay (e.g., Cell-based screen)

In Vivo Formulation (e.g., for topical application)

Data Analysis and Interpretation Lead Optimization

Click to download full resolution via product page

A conceptual workflow for utilizing DESO in early-stage drug discovery.

Safety and Handling
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Diethyl sulfoxide should be handled with appropriate laboratory safety precautions. It is

important to consult the Safety Data Sheet (SDS) for detailed information.

General Handling Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., butyl

rubber), safety goggles, and a lab coat.[10]

Ventilation: Handle in a well-ventilated area or a chemical fume hood.[10]

Avoid Contact: Avoid contact with skin and eyes.[10] DESO, like DMSO, may enhance the

dermal absorption of other chemicals.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from ignition sources.[11]

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.[5]

Skin Contact: Wash off immediately with plenty of soap and water.[5]

Inhalation: Move to fresh air. If symptoms persist, seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of diethyl sulfoxide.

NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a primary tool for structural elucidation.

The ¹H and ¹³C NMR spectra of diethyl sulfoxide have been reported.

¹H NMR: The proton NMR spectrum would be expected to show a quartet and a triplet

corresponding to the ethyl groups, with chemical shifts influenced by the electron-
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withdrawing sulfoxide group.

¹³C NMR: The carbon NMR spectrum would display two distinct signals for the two carbon

atoms of the ethyl group.

Infrared (IR) Spectroscopy
Infrared (IR) spectroscopy is useful for identifying functional groups. The IR spectrum of diethyl
sulfoxide is characterized by a strong absorption band corresponding to the S=O stretching

vibration.

Conclusion
Diethyl sulfoxide is a polar aprotic solvent with a set of physicochemical properties that make

it a potentially valuable, though currently underutilized, tool in organic synthesis and

pharmaceutical sciences. While it shares many characteristics with the widely used dimethyl

sulfoxide, its lower boiling point and different steric profile may offer advantages in specific

applications. Further research into the reaction kinetics, solubility parameters, and biological

interactions of DESO is needed to fully realize its potential in research and drug development.

This guide serves as a foundational resource for scientists and researchers interested in

exploring the applications of this versatile solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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